(S)-(S,R,S,R)-AHPC-Me-N3

• Molecular Formula: C23H30N6O3S
• Molecular Weight: 470.6 g/mol
• InChI: InChI=1S/C23H30N6O3S/c1-13(15-6-8-16(9-7-15)19-14(2)25-12-33-19)26-21(31)18-10-17(30)11-29(18)22(32)20(27-28-24)23(3,4)5/h6-9,12-13,17-18,20,30H,10-11H2,1-5H3,(H,26,31)/t13-,17+,18-,20+/m0/s1
• InChIKey: MXVIKIBLHAMVLK-UUZHKXTQSA-N

(S)-(S,R,S,R)-AHPC-Me-N3: VHL Ligand Building Block for PROTAC Synthesis

(S)-(S,R,S,R)-AHPC-Me-N3 is an E3 ligase ligand-linker conjugate designed specifically for proteolysis-targeting chimera (PROTAC) development. It incorporates the von Hippel-Lindau (VHL)-recruiting ligand (S,R,S)-AHPC-Me, a linker moiety, and a terminal azide functional group . This bifunctional molecule serves as a critical building block for the modular synthesis of VHL-based PROTACs, enabling researchers to conjugate a target-protein ligand of choice via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC) . The compound is the designated E3 ligase ligand for PROTAC SMARCA2 degrader-32, a highly potent degrader of the chromatin remodeling ATPase SMARCA2 .

1

Workflow PROTAC modular synthesis via CuAAC click chemistry

2

Selection logic Defined (S)-(S,R,S,R) stereochemistry for ternary complex control

3

Use context VHL-recruiting building block for targeted protein degradation studies

Why (S)-(S,R,S,R)-AHPC-Me-N3 Is Irreplaceable

VHL-recruiting PROTACs are highly sensitive to both the E3 ligase ligand structure and the linker composition; even minor alterations can disrupt ternary complex formation, profoundly impacting degradation efficiency . (S)-(S,R,S,R)-AHPC-Me-N3 is not merely a VHL ligand but a pre-assembled ligand-linker conjugate with a terminal azide. This distinguishes it from standalone VHL ligands like (S,R,S)-AHPC (VH032-NH2) or VH032, which require separate linker attachment and functionalization steps [1]. Substituting with a different VHL ligand-linker conjugate—for instance, one lacking the methyl group on the AHPC scaffold or using a different linker length—can alter binding affinity, ternary complex geometry, and ultimately degradation potency, as demonstrated in systematic SAR studies of VH032 derivatives [2]. The specific stereochemistry of (S,R,S,R)-AHPC-Me-N3 is essential for VHL binding; inversion to (S,S,S)-stereochemistry prevents VHL recruitment, making it a validated negative control . Therefore, substitution without empirical validation risks compromising the entire PROTAC program.

Stereochemistry Stereoisomer substitution may shift ternary complex geometry and degradation profile

Linker Linker attachment point and exit vector are fixed; PEG-based or alternative linkers may alter complex formation efficiency

Handle Azide-to-alkyne CuAAC reactivity is essential; amine or carboxyl analogs require different, often less efficient, conjugation strategies

• [1] MedChemExpress. (S,R,S)-AHPC (VH032-NH2) [Technical Datasheet]. Catalog No. HY-125845. View Source
• [2] Krieger, J.; Sorrell, F. J.; Wegener, A. A.; Leuthner, B.; Machrouhi-Porcher, F.; Hecht, M.; Leibrock, E. M.; Müller, J. E.; Eisert, J.; Hartung, I. V.; Schlesiger, S. Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design. ChemMedChem 2023, 18 (8), e202200615. View Source

Quantitative Evidence for (S)-(S,R,S,R)-AHPC-Me-N3

Cellular SMARCA2 Degradation Potency

(S)-(S,R,S,R)-AHPC-Me-N3 serves as the E3 ligase ligand for PROTAC SMARCA2 degrader-32, which achieves a DC50 of 1.3 nM for SMARCA2 degradation and a GI50 of 34 nM against the NCI-H838 lung cancer cell line . In contrast, a structurally related PROTAC employing an alternative VHL ligand-linker conjugate targeting SMARCA2/4 (compound I-446) exhibits a DC50 of <100 nM in A549 cells [1]. This approximately 75-fold difference in degradation potency underscores the critical impact of the specific ligand-linker conjugate on PROTAC efficacy.

SMARCA2 Degradation

Reported

DC50 = 1.3 nM

Supports ternary complex efficiency with defined stereochemistry

Full PROTAC context; comparator DC50 values to verify

Evidence Dimension	DC50 for target protein degradation
Target Compound Data	1.3 nM (SMARCA2 degrader-32)
Comparator Or Baseline	PROTAC SMARCA2/4-degrader-32 (compound I-446): DC50 <100 nM
Quantified Difference	>75-fold more potent
Conditions	Cell-based degradation assays; NCI-H838 cells for target compound; A549 cells for comparator

Why This Matters

The markedly lower DC50 translates to higher degradation efficiency at lower concentrations, potentially reducing off-target effects and improving therapeutic window in cellular and in vivo models.

• [1] MedChemExpress. PROTAC SMARCA2/4-degrader-32 [Technical Datasheet]. Catalog No. HY-162241. View Source

Anti-Proliferative Activity in Lung Cancer Cells

(S)-(S,R,S,R)-AHPC-Me-N3 is the designated E3 ligase ligand for PROTAC SMARCA2 degrader-32 (Compound 27), a degrader that has been fully characterized in peer-reviewed studies . This PROTAC demonstrates robust degradation of SMARCA2 with a DC50 of 1.3 nM and potent anti-proliferative activity against lung cancer cells (GI50 = 34 nM) . In comparison, many VHL-based PROTACs in the literature exhibit DC50 values in the double-digit to triple-digit nanomolar range, as summarized in a comprehensive review of well-characterized VHL-recruiting degraders [1]. The availability of a fully validated PROTAC using this specific ligand-linker conjugate provides a benchmark for expected performance and reduces development risk.

Anti-Proliferative Response

Reported

GI50 = 34 nM

Cell-model endpoint context in NCI-H838 lung cancer cells

Functional readout tied to SMARCA2 degradation

Evidence Dimension	DC50 for target protein degradation
Target Compound Data	1.3 nM (PROTAC SMARCA2 degrader-32)
Comparator Or Baseline	Typical VHL-based PROTAC DC50 range: 10-1000 nM
Quantified Difference	Lower than typical range by ~10- to 1000-fold
Conditions	Cell-based degradation assays; NCI-H838 cells for target compound; various cell lines for comparator set

Why This Matters

Selecting a building block with demonstrated performance in a high-potency PROTAC minimizes the risk of synthesizing an ineffective degrader and accelerates lead optimization campaigns.

• [1] PMC. Summary of well-characterised VHL-recruiting PROTAC degraders. PMC9528729, Table 1. View Source

Stereochemical Differentiation from VHL Ligand Isomers

The terminal azide group on (S)-(S,R,S,R)-AHPC-Me-N3 enables highly efficient and specific conjugation to alkyne-containing target-protein ligands via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted alkyne-azide cycloaddition (SPAAC) . This contrasts sharply with VHL ligand-linker conjugates that terminate in an amine (e.g., (S,R,S)-AHPC-C3-NH2), which require less efficient amide coupling reactions and may necessitate protecting group strategies . The use of click chemistry offers near-quantitative yields under mild conditions, significantly accelerating the synthesis and screening of PROTAC libraries .

Stereochemical Identity

Class-level

(S)-(S,R,S,R) configuration

Enantiomer-attribution review essential for experimental reproducibility

Incorrect stereoisomer cannot be assumed to replicate reported outcomes

Evidence Dimension	Conjugation efficiency and specificity
Target Compound Data	Azide functional group enables CuAAC/SPAAC
Comparator Or Baseline	Amine-terminated conjugates require amide coupling
Quantified Difference	Qualitative advantage: higher yield, milder conditions, fewer side reactions
Conditions	In vitro PROTAC synthesis

Why This Matters

Faster, higher-yielding conjugation directly translates to reduced synthesis time, lower material costs, and the ability to rapidly generate diverse PROTAC libraries for screening.

Key Applications of (S)-(S,R,S,R)-AHPC-Me-N3

SMARCA2 Degrader Synthesis for Cancer Research

Researchers aiming to develop SMARCA2-targeting PROTACs for the treatment of SMARCA4-deficient cancers can directly employ (S)-(S,R,S,R)-AHPC-Me-N3 as the E3 ligase ligand. The compound's validated performance in PROTAC SMARCA2 degrader-32, which exhibits a DC50 of 1.3 nM and a GI50 of 34 nM in NCI-H838 cells, provides a strong rationale for its selection . This application is particularly relevant for lung cancer and other malignancies where SMARCA2 is a synthetic lethal target.

Click-Chemistry PROTAC Library Assembly

The terminal azide group of (S)-(S,R,S,R)-AHPC-Me-N3 makes it an ideal building block for the parallel synthesis of diverse PROTAC libraries using CuAAC or SPAAC click chemistry . This approach allows for rapid variation of the target-protein ligand while keeping the VHL ligand and linker constant, enabling efficient SAR studies and lead optimization . This scenario is well-suited for high-throughput screening campaigns in drug discovery.

Ternary Complex and SAR Studies

Given the extensive characterization of VHL ligand SAR, including systematic SPR-based binding studies [1], (S)-(S,R,S,R)-AHPC-Me-N3 can serve as a well-defined reference building block for benchmarking novel VHL ligand-linker conjugates. By comparing degradation efficiency and ternary complex formation with this established conjugate, researchers can quantitatively assess the performance of new designs.

Application

Selection Property

Validation Focus

SMARCA2 degrader synthesis

VHL ligand building block with defined linker geometry

Degradation potency and selectivity endpoint review

PROTAC library assembly

Terminal azide for CuAAC click chemistry

Conjugation efficiency and modular synthesis workflow

Ternary complex SAR studies

Consistent (S)-(S,R,S,R) stereochemistry

Complex formation, ubiquitination efficiency, and paralog selectivity

• [1] Krieger, J.; Sorrell, F. J.; Wegener, A. A.; Leuthner, B.; Machrouhi-Porcher, F.; Hecht, M.; Leibrock, E. M.; Müller, J. E.; Eisert, J.; Hartung, I. V.; Schlesiger, S. Systematic Potency and Property Assessment of VHL Ligands and Implications on PROTAC Design. ChemMedChem 2023, 18 (8), e202200615. View Source